Cas no 868982-11-0 (N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide)

• Product Name: N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide
• CAS No: 868982-11-0
• MF: C₁₈H₁₉N₅O₇S
• MW: 449.437762498856
• CID: 6496929
• Update Time: 2025-10-28

N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide
• Ethanediamide, N1-[[3-[(4-nitrophenyl)sulfonyl]-2-oxazolidinyl]methyl]-N2-(3-pyridinylmethyl)-

• Inchi： 1S/C18H19N5O7S/c24-17(20-11-13-2-1-7-19-10-13)18(25)21-12-16-22(8-9-30-16)31(28,29)15-5-3-14(4-6-15)23(26)27/h1-7,10,16H,8-9,11-12H2,(H,20,24)(H,21,25)
• InChI Key： WMPPXEUIGASYCH-UHFFFAOYSA-N
• SMILES： C(NCC1N(S(C2=CC=C([N+]([O-])=O)C=C2)(=O)=O)CCO1)(=O)C(NCC1=CC=CN=C1)=O

Experimental Properties

• Density: 1.467±0.06 g/cm3(Predicted)
• pka: 11?+-.0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide

Professional Introduction to N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide (CAS No. 868982-11-0)

N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide, identified by its CAS number 868982-11-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its dual functionality, which stems from the presence of both a nitrobenzenesulfonyl group and a pyridine moiety. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The nitrobenzenesulfonyl group is a key structural component that imparts unique electronic and steric properties to the molecule. This moiety is known for its ability to participate in various chemical reactions, including nucleophilic substitution and metal coordination, which are pivotal in the synthesis of more complex molecular architectures. In recent years, the nitrobenzenesulfonyl group has been extensively studied for its role in the development of bioactive compounds, particularly those targeting neurological and inflammatory disorders.

The oxazolidin-2-ylmethyl group contributes to the compound's structural rigidity and stability, making it an ideal scaffold for drug design. Oxazolidinones are a class of heterocyclic compounds that have been widely explored for their antimicrobial and anti-inflammatory properties. The incorporation of this group into N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide enhances its potential as a pharmacophore in the development of novel therapeutic agents.

The presence of the pyridin-3-yl moiety further enriches the compound's chemical diversity and functional potential. Pyridine derivatives are well-documented for their role in medicinal chemistry, particularly as key components in drugs targeting central nervous system disorders, cardiovascular diseases, and cancer. The pyridine ring can serve as a hydrogen bond acceptor or donor, facilitating interactions with biological targets such as enzymes and receptors. This feature makes N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide a versatile building block for the synthesis of novel drug candidates.

In the realm of pharmaceutical research, the synthesis and characterization of N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide have been accompanied by advancements in synthetic methodologies that enhance efficiency and yield. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and flow chemistry have enabled the streamlined preparation of complex molecular structures like this one. These innovations not only accelerate the discovery process but also allow for greater flexibility in modifying the compound's structure to optimize its biological activity.

The pharmacological potential of N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide has been explored through various preclinical studies. These investigations have highlighted its ability to modulate key biological pathways involved in inflammation and cell signaling. For instance, preliminary data suggest that this compound may interfere with the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central mediators of inflammatory responses. Additionally, its interaction with receptors such as PPARδ has been implicated in potential applications related to metabolic disorders.

The integration of computational modeling and high-throughput screening has further accelerated the evaluation of N-{3-(4-nitrobenzenesulfonyl)-1,3-oxyzolidin -2 - ylmethyl} - N' - ( py rid ine - 3 - y l ) methylethan ed iam ide ' s pharmacological profile. These approaches allow researchers to predict binding affinities and metabolic stability with high precision, thereby guiding the optimization process towards more effective therapeutic candidates. The compound's structural features also make it amenable to derivatization strategies aimed at enhancing its solubility, bioavailability, and target specificity.

The role of N-{3-(4-nitrobenzenesulfonyl)-1,3-oxyzolidin -2 - ylmethyl} - N' - ( py rid ine - 3 - y l ) methylethan ed iam ide in addressing unmet medical needs is underscored by its potential applications in treating chronic inflammatory conditions and neurodegenerative diseases. Its dual functionality allows it to engage multiple targets simultaneously, a strategy that has shown promise in overcoming resistance mechanisms associated with conventional therapeutics. As research continues to uncover new insights into its mechanism of action, this compound is poised to play a significant role in future therapeutic landscapes.

In conclusion, N-{3-(4-nitrobenzenesulfonyl)-1,3-oxyzolidin -2 - ylmethyl} - N' - ( py rid ine - 3 - y l ) methylethan ed iam ide represents a compelling example of how structural complexity can be leveraged to develop novel pharmacological agents. Its unique combination of functional groups provides a rich foundation for further exploration in drug discovery and medicinal chemistry. With ongoing advancements in synthetic methodologies and computational biology, this compound holds great promise for addressing complex diseases through innovative therapeutic approaches.